Cas no 1153349-99-5 (N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide)

• Product Name: N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide
• CAS No: 1153349-99-5
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• MDL: MFCD13680139
• CID: 5240964
• PubChem ID: 43394565
• Update Time: 2026-03-08

N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide
• N-benzyl-4-[(1R)-1-hydroxyethyl]benzenesulfonamide
• Benzenesulfonamide, 4-(1-hydroxyethyl)-N-(phenylmethyl)-
• N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide

• MDL： MFCD13680139
• Inchi： 1S/C15H17NO3S/c1-12(17)14-7-9-15(10-8-14)20(18,19)16-11-13-5-3-2-4-6-13/h2-10,12,16-17H,11H2,1H3
• InChI Key： VJPXNKHPSLAFHQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)O)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8

Additional information on N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide

Research Brief on N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide (CAS: 1153349-99-5): Recent Advances and Applications

N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide (CAS: 1153349-99-5) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The presence of both a sulfonamide group and a hydroxyethyl moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research has focused on the synthesis and optimization of N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits promising inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. The study highlighted the compound's potential as a lead for developing novel anticancer agents, with in vitro assays showing significant reduction in tumor cell proliferation.

In addition to its anticancer properties, N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide has been investigated for its anti-inflammatory and antimicrobial effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for designing new antibiotics.

The synthetic routes for N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide have also been a topic of interest. A recent publication in Organic Process Research & Development (2023) described a scalable and efficient synthesis method using palladium-catalyzed cross-coupling reactions, which improved the yield and purity of the compound. This advancement is particularly significant for industrial-scale production, facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Ongoing studies are exploring the compound's pharmacokinetics and pharmacodynamics to better understand its behavior in vivo and to identify potential drug-drug interactions.

In conclusion, N-benzyl-4-(1-hydroxyethyl)benzene-1-sulfonamide (CAS: 1153349-99-5) represents a promising candidate for drug development, with demonstrated activity in multiple therapeutic areas. Continued research into its mechanisms of action, structural optimization, and clinical potential will be crucial for translating these findings into viable therapeutic options. The compound's versatility and efficacy make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.